molecular formula C7H6ClN3 B1603186 4-Chloro-1H-benzo[d]imidazol-2-amine CAS No. 701-14-4

4-Chloro-1H-benzo[d]imidazol-2-amine

Cat. No. B1603186
CAS RN: 701-14-4
M. Wt: 167.59 g/mol
InChI Key: WDGDTHWKGHBYNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-1H-benzo[d]imidazol-2-amine, commonly known as Cl-BIM, is an important organic compound used in a variety of scientific research applications. It is a heterocyclic compound that consists of a benzimidazole ring with a chlorine substituent at the 4-position. Cl-BIM has been studied extensively due to its interesting biological properties and its potential to be used in a variety of laboratory experiments.

Scientific Research Applications

Cl-BIM has been studied extensively due to its interesting biological properties and potential to be used in a variety of laboratory experiments. It has been used in the study of enzyme inhibition, protein-protein interactions, and DNA-protein interactions. It has also been used in the study of cell signaling pathways and cellular processes. Additionally, it has been used in the study of drug design and drug delivery systems.

Advantages and Limitations for Lab Experiments

Cl-BIM has a number of advantages and limitations for laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, making it a useful tool for research. Additionally, it has a variety of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, one of the main limitations is that it is not very soluble in water, making it difficult to use in experiments involving aqueous solutions.

Future Directions

Cl-BIM has a variety of potential future applications. It could be used in the development of new drugs, as it has been shown to have anti-inflammatory and anti-cancer effects. Additionally, it could be used in the development of new drug delivery systems, as it has been shown to interact with proteins and DNA. Furthermore, it could be used in the development of new enzymes and proteins, as it has been shown to interact with enzymes and proteins. Finally, it could be used in the development of new laboratory experiments, as it has a variety of biochemical and physiological effects.

Safety and Hazards

Low toxicity by ingestion. When heated to decomposition, it emits toxic vapors of NOx .

Future Directions

Research on imidazole derivatives continues to explore their pharmacological activities and synthetic routes. Investigating their potential applications in drug therapy and addressing antimicrobial resistance remains crucial .

properties

IUPAC Name

4-chloro-1H-benzimidazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClN3/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,(H3,9,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WDGDTHWKGHBYNL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)Cl)N=C(N2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60597421
Record name 4-Chloro-1H-benzimidazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60597421
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

167.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

701-14-4
Record name 4-Chloro-1H-benzimidazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60597421
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 701-14-4
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Cyanogen bromide was added to a solution of 3-chlorobenzene-1,2-diamine (0.81 g, 0.570 mmol) in acetonitrile (10 mL) and water (2 ml) at 0° C. The reaction mixture was allowed to warm to room temperature and stirred for 14 hours. The reaction was quenched with saturated aqueous sodium hydrogen carbonate (50 ml) and shaken. The resulting solid was filtered off, was washed with water and dried at reduced pressure to 0.49 g of 4-chloro-1H-benzo[d]imidazol-2-amine (yield, 49%). MS (EI): 168 (MH+).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.81 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Chloro-1H-benzo[d]imidazol-2-amine
Reactant of Route 2
Reactant of Route 2
4-Chloro-1H-benzo[d]imidazol-2-amine
Reactant of Route 3
Reactant of Route 3
4-Chloro-1H-benzo[d]imidazol-2-amine
Reactant of Route 4
4-Chloro-1H-benzo[d]imidazol-2-amine
Reactant of Route 5
4-Chloro-1H-benzo[d]imidazol-2-amine
Reactant of Route 6
4-Chloro-1H-benzo[d]imidazol-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.